Cas no 68610-26-4 (1-Propanamine, 3-(C12-15-alkyloxy) derivs.)

• Product Name: 1-Propanamine, 3-(C12-15-alkyloxy) derivs.
• CAS No: 68610-26-4
• MF: C₁₆H₃₅NO
• MW: 257.455205202103
• CID: 1729659
• PubChem ID: 84589
• Update Time: 2025-04-21

1-Propanamine, 3-(C12-15-alkyloxy) derivs. Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-(C12-15-alkyloxy) derivs.
• 3-((C12-C15)Alkoxy)propan-1-amine
• 3-Alkyl(C12-C15)oxypropanamine
• 3-(tridecyloxy)propan-1-amine
• 3-Tridecyloxypropylamine
• EINECS 238-717-8
• 14676-61-0
• 68610-26-4
• 3-Tridecoxypropylamine
• UNII-7HZS7JKT2K
• Tridecyl 3-aminopropyl ether
• DTXSID00880445
• 7HZS7JKT2K
• 3-tridecoxypropan-1-amine
• JPNCZSADMGXVPA-UHFFFAOYSA-N
• NS00040738
• 3-(Tridecyloxy)propylamine
• 3-(TRIDECYLOXY)-1-PROPANAMINE
• DB-280238
• EINECS 271-855-7
• SCHEMBL379292
• 1-Propanamine, 3-(tridecyloxy)-

• Inchi： 1S/C16H35NO/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-16-13-14-17/h2-17H2,1H3
• InChI Key： JPNCZSADMGXVPA-UHFFFAOYSA-N
• SMILES： O(CCCN)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 257.272
• Monoisotopic Mass: 257.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 15
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 5.6

Experimental Properties

• Density: 0.85
• Boiling Point: 352.1°Cat760mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.45